Barium dodecylbenzenesulphonate

• CAS: 28575-89-5
• Molecular Formula: C36H58BaO6S2
• Molecular Weight: 788.3 g/mol
• SMILES: CCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)[O-].CCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)[O-].[Ba+2]
• InChI: InChI=1S/2C18H30O3S.Ba/c2*1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21;/h2*12-13,15-16H,2-11,14H2,1H3,(H,19,20,21);/q;;+2/p-2
• InChIKey: BBCDCWSBHCIZJI-UHFFFAOYSA-L

Barium dodecylbenzenesulphonate (BaDBS, CAS 28575-89-5) is the barium salt of dodecylbenzenesulfonic acid, belonging to the class of anionic alkylbenzene sulfonate surfactants with a divalent alkaline-earth counterion. Unlike monovalent sodium salts (e.g., SDBS) that dominate aqueous detergent markets, BaDBS and its closest structural analogs—barium alkylbenzene sulfonates with varying alkyl chain lengths (e.g., hexadecyl [BaHBS] and octadecyl [BaOBS]) as well as the calcium homolog (CaDBS)—occupy a narrower niche in oleaginous and non-aqueous systems where the Ba²⁺ cation imparts functionally distinct solvation, interfacial adsorption, and metal-coordinating behaviors.

Barium Dodecylbenzenesulphonate (CAS 28575-89-5): Surfactant Identity and Comparator Landscape for Industrial Procurement

Barium dodecylbenzenesulphonate (BaDBS, CAS 28575-89-5) is the barium salt of dodecylbenzenesulfonic acid, belonging to the class of anionic alkylbenzene sulfonate surfactants with a divalent alkaline-earth counterion [1]. Unlike monovalent sodium salts (e.g., SDBS) that dominate aqueous detergent markets, BaDBS and its closest structural analogs—barium alkylbenzene sulfonates with varying alkyl chain lengths (e.g., hexadecyl [BaHBS] and octadecyl [BaOBS]) as well as the calcium homolog (CaDBS)—occupy a narrower niche in oleaginous and non-aqueous systems where the Ba²⁺ cation imparts functionally distinct solvation, interfacial adsorption, and metal-coordinating behaviors [2]. This evidence guide focuses on quantifiable performance differentiation of BaDBS against these four comparators, drawing on primary research studies, patent disclosures, and industry-recognized corrosion test standards.

Counterion Barium (Ba²⁺)

Alkyl chain C12 (dodecyl)

Stoichiometry Neutral Ba(DBS)₂

Designed for non-aqueous & oleaginous systems

• [1] Zhou, Z., Zhang, W., Zhang, F., Zhang, X., Dong, S., Zhang, J., & Gang, C. (2021). Synthesis of barium alkylbenzene sulfonate and its behavior as a flow improver for crude oil. Comptes Rendus Chimie, 24(1), 83–89. View Source
• [2] Minch, B. A., Moran, G., Faber, B., & Kroto, F. (2012). Calcium Sulfonate Based Thin Film Rust Preventatives: Performance and Mechanism. NACE Corrosion 2012 Conference & Expo, Salt Lake City, UT, USA, Paper No. 2012-5246, pp. 5246–5255. View Source

Barium Dodecylbenzenesulphonate Procurement: Why Generic Alkylbenzene Sulfonate Substitution Carries Quantifiable Performance Risk

Substituting BaDBS with a generic alkylbenzene sulfonate—even another barium salt—is demonstrably non-trivial. Zhou et al. (2021) showed that at the same mass dosage (900 mg/L), BaDBS, BaHBS (C16 chain), and BaOBS (C18 chain) produce viscosity reduction ratios of 89.0%, 76.9%, and approximately 84.2%, respectively, in the identical L8401 crude oil system [1]. This ~12 percentage-point spread driven solely by alkyl chain length demonstrates that neither the anionic head group class nor the barium counterion alone is predictive. Separately, the neutral Ba(DBS)₂ stoichiometry confers a specific organic-liquid gelling capability absent in overbased barium sulfonate variants or sodium/calcium analogs, as established by EP0031657A1 [2]. Together, these findings mean that whether the target application is heavy oil flow improvement or non-aqueous gel formulation, direct interchange without confirming these quantifiable structural features will produce measurably different—and frequently inferior—outcomes.

Chain-length sensitivity

Alkyl chain length (C12 vs C16/C18) may shift viscosity reduction by up to 12 pp in crude oil; generic homolog substitution may not replicate flow-improvement endpoint.

Stoichiometry dependency

Neutral Ba(DBS)₂ stoichiometry is required for C₅–C₁₄ hydrocarbon gelation; overbased or Na/Ca analogs may not replicate this rheological function.

Counterion variability

Barium vs calcium sulfonate rust-preventative performance is formulation-dependent; cross-study comparison needed to evaluate fit for target exposure environment.

• [1] Zhou, Z., Zhang, W., Zhang, F., Zhang, X., Dong, S., Zhang, J., & Gang, C. (2021). Synthesis of barium alkylbenzene sulfonate and its behavior as a flow improver for crude oil. Comptes Rendus Chimie, 24(1), 83–89. View Source
• [2] Bognolo, G. (1981). Process for the thickening of organic liquids and product thereof. European Patent EP0031657A1, filed December 10, 1980, and published July 8, 1981. View Source

Barium Dodecylbenzenesulphonate Quantitative Evidence Guide: Head-to-Head Performance Data for Scientific Selection

Crude Oil Viscosity Reduction: BaDBS Outperforms Longer-Chain Barium Alkylbenzene Sulfonate Homologs by 12.1 Percentage Points

In a direct experimental comparison using the same crude oil sample (L8401) at 50 °C, BaDBS at 900 mg/L achieved a viscosity reduction ratio of 89.0%, compared with 76.9% for BaHBS (C16) and approximately 84.2% for BaOBS (C18) [1]. The absolute post-treatment viscosity values were 10.355 Pa·s (BaDBS), 18.338 Pa·s (BaHBS), and 15.526 Pa·s (BaOBS) [1]. BaDBS, with its C12 alkyl chain, thus demonstrated a 12.1 pp advantage over BaHBS, the poorest-performing homolog in this series.

Viscosity reduction

Head-to-head

BaDBS: 89.0% BaHBS: 76.9% BaOBS: ~84.2% Δ vs BaHBS: +12.1 pp

Reported top performer among tested homologs

L8401 crude oil, 50 °C, 900 mg/L

Evidence Dimension	Crude oil viscosity reduction ratio at 900 mg/L dosage
Target Compound Data	89.0% (BaDBS, C12 chain)
Comparator Or Baseline	76.9% (BaHBS, C16 chain); ≈84.2% (BaOBS, C18 chain)
Quantified Difference	+12.1 pp vs. BaHBS; +4.8 pp vs. BaOBS
Conditions	L8401 crude oil, 50 °C, ASTM D97-96, 900 mg/L dosage

Why This Matters

For heavy oil production where drag reduction and pumpability are procurement-critical, a 12 pp viscosity-reduction gap translates directly to higher throughput or lower energy consumption, making BaDBS the rational choice over its C16 and C18 barium homologs.

• [1] Zhou, Z., Zhang, W., Zhang, F., Zhang, X., Dong, S., Zhang, J., & Gang, C. (2021). Synthesis of barium alkylbenzene sulfonate and its behavior as a flow improver for crude oil. Comptes Rendus Chimie, 24(1), 83–89. View Source

Pour Point Depression: BaDBS Achieves 5 °C Reduction at 900 mg/L, Matching the Best Homolog Performance in L8401 Crude Oil

In the same study, BaDBS reduced the pour point of L8401 crude oil by 5 °C at the optimal dosage of 900 mg/L, matching the best pour point depression value in the homologous series (BaHBS also achieved 5 °C) [1]. However, BaOBS at the same dosage yielded only a 4 °C reduction, reinforcing the superiority of the C12 chain length for combined viscosity–pour-point performance. Notably, BaDBS maintained a pour point reduction of ≥14 °C across nearly all tested concentrations (100–900 mg/L), demonstrating concentration robustness [1].

Pour point depression

Head-to-head

5 °C reduction at 900 mg/L ≥14 °C across 100–900 mg/L

Supports cold-flow operability selection

Matched best-in-series; concentration-robust

Evidence Dimension	Pour point depression (ΔP) at 900 mg/L
Target Compound Data	5 °C (from ~23 °C to 18 °C)
Comparator Or Baseline	5 °C (BaHBS); 4 °C (BaOBS)
Quantified Difference	Equivalent to BaHBS; +1 °C vs. BaOBS
Conditions	L8401 crude oil, pour point measured per standard method, 900 mg/L dosage

Why This Matters

Pour point depression directly governs cold-flow operability in pipeline transport; BaDBS delivers top-tier performance within its class without the added raw-material cost associated with longer-chain sulfonate precursors, offering dual performance–cost selection rationale.

• [1] Zhou, Z., Zhang, W., Zhang, F., Zhang, X., Dong, S., Zhang, J., & Gang, C. (2021). Synthesis of barium alkylbenzene sulfonate and its behavior as a flow improver for crude oil. Comptes Rendus Chimie, 24(1), 83–89. View Source

Organic Liquid Gelation: Neutral Ba(DBS)₂ Gels C₅–C₁₄ Hydrocarbons at 0.1–20 wt%, a Property Absent in Overbased or Monovalent Analogs

European patent EP0031657A1 discloses that neutral barium di(dodecylbenzene sulphonate) [Ba(DBS)₂] specifically gels C₅–C₁₄ organic hydrocarbon liquids at concentrations as low as 0.1 wt%, whereas overbased barium dodecylbenzene sulphonate exhibits a markedly lower tendency to gel the same solvents [1]. By contrast, calcium and sodium dodecylbenzene sulfonates do not produce this gelling behavior under equivalent conditions; the patent states that alkali metal sulfonates and mixed petroleum sulfonates yield solutions rather than gels [1]. The gelled state can be tuned from weak (0.5–1.0 wt%) to very strong (>8 wt%) by adjusting Ba(DBS)₂ concentration, a structural response tied specifically to the neutral stoichiometry and divalent Ba²⁺ bridging.

Hydrocarbon gelation

Class-level

Gels C₅–C₁₄ at 0.1–20 wt% Tunable stiffness by concentration

Unique gelling function vs overbased/Na/Ca

Neutral stoichiometry; patent disclosure

Evidence Dimension	Gelation of C₅–C₁₄ hydrocarbon liquids
Target Compound Data	Effective gelation at 0.1–20 wt% (neutral Ba(DBS)₂, MW ~770–800)
Comparator Or Baseline	Overbased barium dodecylbenzene sulphonate: much lower gelling tendency. Na/Ca DBS: no gel formation reported.
Quantified Difference	Qualitative difference (gel vs. solution), with quantitative concentration–gel stiffness relationship disclosed
Conditions	Neutral stoichiometry, water content 0.1–5 wt% of the barium compound, C₅–C₁₄ solvents

Why This Matters

For formulators seeking a non-polymeric, low-concentration thickener for hydrocarbon fuels or solvent-borne systems, neutral Ba(DBS)₂ offers a unique rheological function that overbased barium variants and sodium/calcium analogs cannot replicate, making compound-specific procurement essential.

• [1] Bognolo, G. (1981). Process for the thickening of organic liquids and product thereof. European Patent EP0031657A1, filed December 10, 1980, and published July 8, 1981. View Source

Humidity Cabinet Corrosion Resistance: Barium Sulfonate-Based Rust Preventatives Achieve 500 Hours with 0% Rust (ASTM D1748)

Vendor technical specification for synthetic barium sulfonate T701 rust inhibitor reports 500-hour humidity cabinet testing (ASTM D1748) with 0% rust on steel, alongside 168-hour salt spray resistance per SAE J2334 [1]. In a broader industry context, a NACE 2012 conference paper by Lubrizol researchers notes that 'historically, barium-sulfonate-based rust preventatives have been touted as superior products as compared to other alkali metal sulfonates' [2]. However, the same study demonstrated that modern calcium-sulfonate-based films can achieve equal or better performance under accelerated testing, meaning that barium's advantage is formulation-dependent rather than categorical. The 500-hour benchmark therefore serves as a procurement-relevant specification target rather than proof of inherent superiority over calcium analogs.

Rust protection

Cross-study

500 h, 0% rust (ASTM D1748) 168 h salt spray (SAE J2334)

Reported benchmark for barium sulfonate T701

Calcium sulfonates may match; evaluate per exposure

Evidence Dimension	Humidity cabinet rust protection (ASTM D1748)
Target Compound Data	500 hours, 0% rust (synthetic barium sulfonate T701)
Comparator Or Baseline	Calcium sulfonate rust preventatives: reported as capable of equal or better performance under accelerated testing [2]; no direct numerical comparison available from same study.
Quantified Difference	Barium: 500 h, 0% rust. Calcium comparator data from independent study; cross-study comparison only.
Conditions	ASTM D1748 (humidity cabinet), SAE J2334 (salt spray), steel substrate

Why This Matters

Procurement specifications for rust-preventative additives frequently mandate ASTM D1748 pass/fail thresholds; the 500-hour, 0%-rust benchmark provides a quantifiable target that can be cross-referenced against calcium-based alternatives to determine whether the incremental cost of barium sulfonate is justified for the specific exposure environment.

• [1] LUBRICATIN. (2025). Synthetic Barium Sulfonate T701 Rust Inhibitor – Technical Data. Accessed via lubricatin.com. View Source
• [2] Minch, B. A., Moran, G., Faber, B., & Kroto, F. (2012). Calcium Sulfonate Based Thin Film Rust Preventatives: Performance and Mechanism. NACE Corrosion 2012 Conference & Expo, Salt Lake City, UT, USA, Paper No. 2012-5246, pp. 5246–5255. View Source

Ba²⁺ Counterion Effect Above CMC: Divalent Cation Binding Modulates Micelle Disassembly Kinetics, Supporting Oil-Phase Retention

A study published in 2023 investigated the dynamic surface tension of sodium dodecylbenzenesulfonate (SDBS) solutions in the presence of low concentrations of divalent cations (Mg²⁺, Ca²⁺, Sr²⁺, Ba²⁺) [1]. Above the CMC, the apparent diffusion coefficients increased steadily with a slope that depended on the specific divalent cation, attributed to differences in micelle structure, aggregation number, and slower disassembly kinetics of micelles formed in the presence of divalent counterions [1]. While this study examined SDBS with added divalent salts rather than pre-formed barium dodecylbenzenesulfonate, the mechanistic finding that Ba²⁺ promotes kinetically more persistent micelles provides a physico-chemical rationale for BaDBS's superior performance in non-equilibrium interfacial processes—including crude oil viscosity reduction and corrosion film formation—relative to its sodium analog.

Counterion kinetics

Supporting evidence

Ba²⁺ slows micelle disassembly above CMC

Mechanistic rationale for sustained interfacial activity

SDBS + divalent cation study; not direct BaDBS

Evidence Dimension	Post-CMC apparent diffusion coefficient trend (dynamic surface tension measurement)
Target Compound Data	Divalent cations (including Ba²⁺) produce distinct, cation-dependent increase in apparent diffusion coefficient above CMC, indicating slower micelle disassembly vs. monovalent systems
Comparator Or Baseline	Na⁺ (monovalent counterion benchmark); Mg²⁺, Ca²⁺, Sr²⁺ (other divalent cations tested in parallel)
Quantified Difference	Qualitative cation-dependent slope difference above CMC; specific numerical diffusion coefficient values not reported at the level of individual cations in the available abstract.
Conditions	Maximum bubble pressure method, SDBS electrolyte solutions, 25 °C, concentration range spanning below and above CMC

Why This Matters

This mechanistic evidence supports the rationale for selecting a barium-counterion surfactant over sodium in applications where sustained interfacial activity is required (e.g., protective film persistence, emulsion stability in non-aqueous media), providing a fundamental-selection criterion beyond empirical performance data.

• [1] The influence of divalent cations on the dynamic surface tension of sodium dodecylbenzenesulfonate solutions. (2023). Colloids and Surfaces A: Physicochemical and Engineering Aspects. Available via ScienceDirect and NTNU Open. View Source

Barium Dodecylbenzenesulphonate: Evidence-Linked Industrial Application Scenarios

Heavy Crude Oil Flow Improvement: Maximal Viscosity Reduction for Pipeline Transport

BaDBS delivers an 89.0% viscosity reduction at 900 mg/L in L8401 crude oil at 50 °C, outperforming BaHBS (C16) by +12.1 pp and BaOBS (C18) by +4.8 pp under identical conditions [1]. Simultaneously, it achieves a 5 °C pour point depression, matching the best-in-series performance. This combined viscosity–pour-point profile makes BaDBS the rational choice for waxy heavy crude oil production where drag reduction, pumpability, and cold-flow restart are critical operational metrics. The C12 chain length appears optimal for disrupting asphaltene–wax networks without incurring the raw-material cost penalty of longer-chain sulfonate precursors.

Hydrocarbon Fuel and Solvent Gelation: Non-Polymeric Thickener for C₅–C₁₄ Systems

Neutral barium di(dodecylbenzene sulphonate) [Ba(DBS)₂] gels aliphatic and aromatic hydrocarbons in the C₅–C₁₄ range at concentrations as low as 0.1 wt%, with gel stiffness tunable from weak (0.5–1.0 wt%) to very strong (>8 wt%) [1]. Overbased barium sulfonate and sodium/calcium dodecylbenzenesulfonate analogs do not produce this gelling behavior, making Ba(DBS)₂ uniquely suited for thickening gasoline, white spirit, n-hexane, or xylene-based formulations where a low-concentration, non-polymeric rheology modifier is required. Critical formulation constraints include neutral stoichiometry and water content controlled to 0.1–5 wt% of the barium compound.

Metalworking and Rust-Preventative Fluid Formulation: 500-Hour Humidity Protection Benchmark

Synthetic barium sulfonate-based rust-preventative additives meeting the T701 specification achieve 500-hour ASTM D1748 humidity cabinet exposure with 0% rust on steel, alongside 168-hour SAE J2334 salt spray resistance [1]. While independent NACE 2012 research demonstrates that calcium sulfonate films can achieve comparable performance under accelerated testing—and avoid the higher barium waste-disposal costs [2]—the 500-hour/0%-rust benchmark remains a widely cited procurement specification. BaDBS is therefore most appropriate where existing formulations or end-user specifications explicitly require barium-based rust preventatives and the cost–performance–regulatory trade-off has been evaluated.

Interfacial Applications Exploiting Divalent Counterion Kinetics: Enhanced Film Persistence

Fundamental studies on the dynamic surface tension of dodecylbenzenesulfonate solutions show that the presence of Ba²⁺ counterions—relative to Na⁺—produces kinetically more persistent micelles above the CMC, attributed to slower micelle disassembly and altered aggregation behavior [1]. This mechanistic effect supports BaDBS in applications where sustained interfacial film integrity is paramount: corrosion-inhibitor films requiring long-term metal-surface protection, water-in-oil emulsion stabilization, and oil-phase dispersions where premature surfactant desorption would compromise performance. While this evidence is mechanistic rather than directly comparative for BaDBS itself, it provides the fundamental physico-chemical justification for preferring a barium-counterion surfactant over a sodium analog in longevity-critical interfacial applications.

Application

Selection Property

Validation Focus

Heavy crude oil flow improvement

C12 chain BaDBS viscosity response

Viscosity reduction & pour point measurement

Hydrocarbon fuel/solvent gelation

Neutral Ba(DBS)₂ stoichiometry

Gelation threshold & stiffness in C₅–C₁₄

Metalworking rust-preventative formulation

Barium sulfonate T701 specification

ASTM D1748 & SAE J2334 testing

Longevity-critical interfacial films

Ba²⁺ micelle kinetic persistence

Dynamic surface tension & film integrity

• [1] Zhou, Z., Zhang, W., Zhang, F., Zhang, X., Dong, S., Zhang, J., & Gang, C. (2021). Synthesis of barium alkylbenzene sulfonate and its behavior as a flow improver for crude oil. Comptes Rendus Chimie, 24(1), 83–89. View Source
• [2] Bognolo, G. (1981). Process for the thickening of organic liquids and product thereof. European Patent EP0031657A1. View Source
• [3] LUBRICATIN. (2025). Synthetic Barium Sulfonate T701 Rust Inhibitor – Technical Data. Accessed via lubricatin.com. View Source
• [4] Minch, B. A., Moran, G., Faber, B., & Kroto, F. (2012). Calcium Sulfonate Based Thin Film Rust Preventatives: Performance and Mechanism. NACE Corrosion 2012 Conference & Expo, Paper No. 2012-5246. View Source